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Compound of Interest

2-(Chloromethyl)-1-
Compound Name:
methylpiperidine hydrochloride

Cat. No. B1280536

Essential Safety and Handling Guide for 2-
(Chloromethyl)-1-methylpiperidine
hydrochloride

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 2-(Chloromethyl)-1-methylpiperidine hydrochloride in a
laboratory setting. It is intended for researchers, scientists, and professionals in drug
development to ensure safe handling and minimize exposure risks.

Hazard Identification and Classification

2-(Chloromethyl)-1-methylpiperidine hydrochloride is a hazardous substance that requires
careful handling. The following table summarizes its classification according to the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS).
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Hazard . GHS
Hazard Class Category Signal Word .
Statement Pictogram
Acute Toxicity, H301: Toxic if
3 Danger GHSO06
Oral swallowed
Serious Eye H319: Causes
Damage/Eye 2A serious eye Danger GHS06
Irritation irritation

Data sourced from the Sigma-Aldrich safety information for 2-(Chloromethyl)-1-

methylpiperidine hydrochloride.[1]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical to mitigate the risks associated with handling this

compound. The following table outlines the recommended PPE.

Body Part Recommended Protection Standard
Safety goggles with side EN 166 (EU) or NIOSH (US)
Eyes/Face ) )
protection or a face shield. approved.[2]
Chemical-resistant gloves
(e.g., nitrile or butyl rubber)
Ski and a lab coat. For extensive Gloves tested according to EN
in

handling, a complete suit
protecting against chemicals
may be necessary.[3][4][5]

374.[3][6]

Respiratory

In case of inadequate
ventilation or potential for
aerosol generation, use a
NIOSH/MSHA or European
Standard EN 149 approved

respirator.[7]

Government-approved

respirator.[8]
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Always inspect PPE for integrity before use and dispose of contaminated items in accordance
with institutional and local regulations.[2]

Handling and Storage Procedures

Proper handling and storage are paramount to preventing accidental exposure and ensuring
laboratory safety.

Handling:

Work in a well-ventilated area, preferably within a chemical fume hood.[7][9]

Avoid contact with skin, eyes, and clothing.[3][8]

Do not breathe dust or aerosols.[7][10]

Use non-sparking tools and take precautionary measures against static discharge if the
compound is used in a manner that could generate dust clouds.[7][11]

Wash hands thoroughly after handling.[6]

Storage:

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[7][12][13]
» Keep away from incompatible materials such as oxidizing agents.[13]

o Store in a locked area or an area accessible only to qualified or authorized personnel.[12]

Emergency Procedures

In the event of an emergency, follow these first-aid measures and immediately seek medical
attention.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.cdhfinechemical.com/images/product/msds/37_657404880_PIPERIDINECASNO110-89-4MSDS.pdf
https://pim-resources.coleparmer.com/sds/01214.pdf
https://www.axonmedchem.com/files/3511/3511-MSDS-B1.pdf
https://www.carlroth.com/medias/SDB-0976-CH-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNjE3MzZ8YXBwbGljYXRpb24vcGRmfGFERTVMMmcwTnk4NU1qQTVPREV6TlRZMU5EY3dMMU5FUWw4d09UYzJYME5JWDBWT0xuQmtaZ3w2MzUxZDAxZjA4ZWQ5NTc2MWU3YTlkNzFkOWExNzllMGNlNzU4MjU5ZWE1NGMzYmRlNWJlOTA0NjcwODNkZDU4
https://www.jwpharmlab.com/usr/MSDS/MSDS_65R0698S.pdf
https://pim-resources.coleparmer.com/sds/01214.pdf
https://www.fishersci.com/store/msds?partNumber=AC109215000&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/01214.pdf
https://www.fishersci.com/store/msds?partNumber=AC127480010&countryCode=US&language=en
https://www.chemos.de/import/data/msds/GB_en/110-89-4-A0000554-GB-en.pdf
https://pim-resources.coleparmer.com/sds/01214.pdf
https://www.sigmaaldrich.com/CA/en/sds/sigald/571261
https://www.fishersci.com/store/msds?partNumber=AC109491000&productDescription=4-CHLORO-1-METHYLPIPERID+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC109491000&productDescription=4-CHLORO-1-METHYLPIPERID+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/CA/en/sds/sigald/571261
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280536?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Exposure Route First-Aid Measures

Immediately call a POISON CENTER or doctor.
If Swallowed [1] Rinse mouth with water if the person is

conscious. Do NOT induce vomiting.[3][10]

Rinse cautiously with water for several minutes.
) Remove contact lenses, if present and easy to
If in Eyes ) o ) ) )
do. Continue rinsing.[1] Seek immediate medical

attention from an ophthalmologist.[3]

Take off immediately all contaminated clothing.
If on Skin Rinse skin with plenty of water or shower.[3][10]
[12]

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give
If Inhaled o o o

artificial respiration. Call a physician

immediately.[7][10]

For spills, evacuate the area and ensure adequate ventilation. Wearing appropriate PPE, cover
the spill with an inert absorbent material (e.g., sand, diatomaceous earth) and place itin a
suitable, closed container for disposal.[3][7]

Disposal Plan

All waste containing 2-(Chloromethyl)-1-methylpiperidine hydrochloride must be treated as
hazardous waste.

o Chemical Waste: Dispose of the chemical and its container in accordance with national and
local regulations. Do not mix with other waste.[12] One method of disposal is to dissolve or
mix the material with a combustible solvent and burn it in a chemical incinerator equipped
with an afterburner and scrubber.[8]

o Contaminated Materials: Dispose of contaminated PPE and other materials in sealed,
labeled containers as hazardous waste.

Experimental Workflow: Handling and Disposal

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.sigmaaldrich.com/JP/ja/product/aldrich/cbr00922
https://www.carlroth.com/medias/SDB-0976-CH-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNjE3MzZ8YXBwbGljYXRpb24vcGRmfGFERTVMMmcwTnk4NU1qQTVPREV6TlRZMU5EY3dMMU5FUWw4d09UYzJYME5JWDBWT0xuQmtaZ3w2MzUxZDAxZjA4ZWQ5NTc2MWU3YTlkNzFkOWExNzllMGNlNzU4MjU5ZWE1NGMzYmRlNWJlOTA0NjcwODNkZDU4
https://www.fishersci.com/store/msds?partNumber=AC109215000&countryCode=US&language=en
https://www.sigmaaldrich.com/JP/ja/product/aldrich/cbr00922
https://www.carlroth.com/medias/SDB-0976-CH-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNjE3MzZ8YXBwbGljYXRpb24vcGRmfGFERTVMMmcwTnk4NU1qQTVPREV6TlRZMU5EY3dMMU5FUWw4d09UYzJYME5JWDBWT0xuQmtaZ3w2MzUxZDAxZjA4ZWQ5NTc2MWU3YTlkNzFkOWExNzllMGNlNzU4MjU5ZWE1NGMzYmRlNWJlOTA0NjcwODNkZDU4
https://www.carlroth.com/medias/SDB-0976-CH-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNjE3MzZ8YXBwbGljYXRpb24vcGRmfGFERTVMMmcwTnk4NU1qQTVPREV6TlRZMU5EY3dMMU5FUWw4d09UYzJYME5JWDBWT0xuQmtaZ3w2MzUxZDAxZjA4ZWQ5NTc2MWU3YTlkNzFkOWExNzllMGNlNzU4MjU5ZWE1NGMzYmRlNWJlOTA0NjcwODNkZDU4
https://www.fishersci.com/store/msds?partNumber=AC109215000&countryCode=US&language=en
https://www.sigmaaldrich.com/CA/en/sds/sigald/571261
https://pim-resources.coleparmer.com/sds/01214.pdf
https://www.fishersci.com/store/msds?partNumber=AC109215000&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-0976-CH-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNjE3MzZ8YXBwbGljYXRpb24vcGRmfGFERTVMMmcwTnk4NU1qQTVPREV6TlRZMU5EY3dMMU5FUWw4d09UYzJYME5JWDBWT0xuQmtaZ3w2MzUxZDAxZjA4ZWQ5NTc2MWU3YTlkNzFkOWExNzllMGNlNzU4MjU5ZWE1NGMzYmRlNWJlOTA0NjcwODNkZDU4
https://pim-resources.coleparmer.com/sds/01214.pdf
https://www.benchchem.com/product/b1280536?utm_src=pdf-body
https://www.sigmaaldrich.com/CA/en/sds/sigald/571261
https://www.jwpharmlab.com/usr/MSDS/MSDS_65R0698S.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280536?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

The following diagram outlines the standard workflow for safely handling and disposing of 2-
(Chloromethyl)-1-methylpiperidine hydrochloride.

Preparation

Review Safety Data Sheet (SDS)

l

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

;

Prepare Work Area
(Chemical Fume Hood)

n Fume Hood

Hangling
v

Weigh Solid Compound

;

Perform Experimental Procedure

Cleanup & Disposal

Decontaminate Work Surfaces

l

Segregate Waste
(Solid, Liquid, Sharps)

l

Dispose of Waste in
Labeled, Sealed Containers

l

Remove and Dispose of
Contaminated PPE

;

Wash Hands Thoroughly
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Caption: Workflow for safe handling and disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1.

2-(Chloromethyl)-1-methylpiperidine hydrochloride AldrichCPR | Sigma-Aldrich

[sigmaaldrich.com]

2
3
4
e 5.
6
7
8
9

. cdhfinechemical.com [cdhfinechemical.com]
. carlroth.com [carlroth.com]

. pentachemicals.eu [pentachemicals.eu]

angenechemical.com [angenechemical.com]

. chemos.de [chemos.de]
. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
. jwpharmlab.com [jwpharmlab.com]

. axonmedchem.com [axonmedchem.com]

e 10. fishersci.com [fishersci.com]

e 11. fishersci.com [fishersci.com]

e 12. sigmaaldrich.com [sigmaaldrich.com]

e 13. fishersci.com [fishersci.com]

« To cite this document: BenchChem. [Personal protective equipment for handling 2-
(Chloromethyl)-1-methylpiperidine hydrochloride]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1280536#personal-protective-
equipment-for-handling-2-chloromethyl-1-methylpiperidine-hydrochloride]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1280536?utm_src=pdf-body-img
https://www.benchchem.com/product/b1280536?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/JP/ja/product/aldrich/cbr00922
https://www.sigmaaldrich.com/JP/ja/product/aldrich/cbr00922
https://www.cdhfinechemical.com/images/product/msds/37_657404880_PIPERIDINECASNO110-89-4MSDS.pdf
https://www.carlroth.com/medias/SDB-0976-CH-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNjE3MzZ8YXBwbGljYXRpb24vcGRmfGFERTVMMmcwTnk4NU1qQTVPREV6TlRZMU5EY3dMMU5FUWw4d09UYzJYME5JWDBWT0xuQmtaZ3w2MzUxZDAxZjA4ZWQ5NTc2MWU3YTlkNzFkOWExNzllMGNlNzU4MjU5ZWE1NGMzYmRlNWJlOTA0NjcwODNkZDU4
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Piperidine_1318_4.0.pdf
http://angenechemical.com/sds/359629-16-6.pdf
https://www.chemos.de/import/data/msds/GB_en/110-89-4-A0000554-GB-en.pdf
https://pim-resources.coleparmer.com/sds/01214.pdf
https://www.jwpharmlab.com/usr/MSDS/MSDS_65R0698S.pdf
https://www.axonmedchem.com/files/3511/3511-MSDS-B1.pdf
https://www.fishersci.com/store/msds?partNumber=AC109215000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC127480010&countryCode=US&language=en
https://www.sigmaaldrich.com/CA/en/sds/sigald/571261
https://www.fishersci.com/store/msds?partNumber=AC109491000&productDescription=4-CHLORO-1-METHYLPIPERID+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b1280536#personal-protective-equipment-for-handling-2-chloromethyl-1-methylpiperidine-hydrochloride
https://www.benchchem.com/product/b1280536#personal-protective-equipment-for-handling-2-chloromethyl-1-methylpiperidine-hydrochloride
https://www.benchchem.com/product/b1280536#personal-protective-equipment-for-handling-2-chloromethyl-1-methylpiperidine-hydrochloride
https://www.benchchem.com/product/b1280536#personal-protective-equipment-for-handling-2-chloromethyl-1-methylpiperidine-hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280536?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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